N-(6-methoxy-1,2,3,4-tetrahydro-1-naphthalenyl)-4-(4-morpholinyl)benzamide
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Description
N-(6-methoxy-1,2,3,4-tetrahydro-1-naphthalenyl)-4-(4-morpholinyl)benzamide is a useful research compound. Its molecular formula is C22H26N2O3 and its molecular weight is 366.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 366.19434270 g/mol and the complexity rating of the compound is 486. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Characterization
- The preparation and structural determination of related compounds involve complex synthetic routes and analytical techniques. For example, the synthesis of related morpholine derivatives has been extensively studied, demonstrating various synthetic strategies and characterizations through NMR, IR, and X-ray crystallography. These studies lay the groundwork for understanding the chemical properties and potential applications of N-(6-methoxy-1,2,3,4-tetrahydro-1-naphthalenyl)-4-(4-morpholinyl)benzamide by analogy (Cai Zhi, 2010).
Potential Biological Activities
- Research into compounds with similar structures has revealed antibacterial activities, hinting at possible applications for this compound in developing new antimicrobial agents. The study by Cai Zhi (2010) discusses the antibacterial activity of a related compound, which could suggest potential research directions for evaluating the biological activities of this compound.
Pharmaceutical Applications
- The synthesis and evaluation of related morpholine derivatives for topical drug delivery, as seen in the work by J. Rautio et al. (2000), offer insights into the possible pharmaceutical applications of this compound. These studies explore the drug delivery potential of morpholine derivatives, suggesting that this compound could be investigated for similar applications (J. Rautio et al., 2000).
Properties
IUPAC Name |
N-(6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)-4-morpholin-4-ylbenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H26N2O3/c1-26-19-9-10-20-17(15-19)3-2-4-21(20)23-22(25)16-5-7-18(8-6-16)24-11-13-27-14-12-24/h5-10,15,21H,2-4,11-14H2,1H3,(H,23,25) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FSDMWIXVTPVTBX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=C1)C(CCC2)NC(=O)C3=CC=C(C=C3)N4CCOCC4 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H26N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.